2-Amino-4-(2-chlorophenyl)-6-cyclopropylnicotinonitrile
2-Amino-4-(2-chlorophenyl)-6-cyclopropylnicotinonitrile
Brand Name:
Vulcanchem
CAS No.:
303130-96-3
VCID:
VC0446761
InChI:
InChI=1S/C15H12ClN3/c16-13-4-2-1-3-10(13)11-7-14(9-5-6-9)19-15(18)12(11)8-17/h1-4,7,9H,5-6H2,(H2,18,19)
SMILES:
C1CC1C2=NC(=C(C(=C2)C3=CC=CC=C3Cl)C#N)N
Molecular Formula:
C15H12ClN3
Molecular Weight:
269.73g/mol
2-Amino-4-(2-chlorophenyl)-6-cyclopropylnicotinonitrile
CAS No.: 303130-96-3
Main Products
VCID: VC0446761
Molecular Formula: C15H12ClN3
Molecular Weight: 269.73g/mol
CAS No. | 303130-96-3 |
---|---|
Product Name | 2-Amino-4-(2-chlorophenyl)-6-cyclopropylnicotinonitrile |
Molecular Formula | C15H12ClN3 |
Molecular Weight | 269.73g/mol |
IUPAC Name | 2-amino-4-(2-chlorophenyl)-6-cyclopropylpyridine-3-carbonitrile |
Standard InChI | InChI=1S/C15H12ClN3/c16-13-4-2-1-3-10(13)11-7-14(9-5-6-9)19-15(18)12(11)8-17/h1-4,7,9H,5-6H2,(H2,18,19) |
Standard InChIKey | RXENFGDYKSVIPJ-UHFFFAOYSA-N |
SMILES | C1CC1C2=NC(=C(C(=C2)C3=CC=CC=C3Cl)C#N)N |
Canonical SMILES | C1CC1C2=NC(=C(C(=C2)C3=CC=CC=C3Cl)C#N)N |
PubChem Compound | 622734 |
Last Modified | Nov 11 2021 |
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